Cas no 727408-28-8 (Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate
• CAS No: 727408-28-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 558961
• PubChem ID: 11298543
• Update Time: 2025-10-20

Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylicacid,4-amino-1-methyl-3-propyl-,methylester(9CI)
• methyl 4-amino-2-methyl-5-propylpyrazole-3-carboxylate
• 727408-28-8
• Methyl4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C9H15N3O2/c1-4-5-6-7(10)8(9(13)14-3)12(2)11-6/h4-5,10H2,1-3H3
• InChI Key： LYHXTHVPADTUIJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(CCC)=NN1C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Additional information on Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate

Recent Advances in the Study of Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate (CAS: 727408-28-8)

Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate (CAS: 727408-28-8) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. Recent studies have explored its synthesis, structural properties, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The compound's structural features, including the presence of an amino group and a carboxylate ester, make it a versatile intermediate for the synthesis of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that achieved a 95% yield under mild conditions, significantly improving upon previous techniques.

In terms of biological activity, Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate has shown promise as a scaffold for the development of kinase inhibitors. A recent study highlighted its potential in targeting specific kinases involved in inflammatory pathways, with in vitro assays revealing moderate inhibitory activity against key enzymes. These findings suggest that further structural modifications could enhance its potency and selectivity, paving the way for new therapeutic agents.

Additionally, the compound has been investigated for its role in agrochemical applications. A 2022 report in Pest Management Science described its use as a precursor for novel pesticides, demonstrating efficacy against a range of agricultural pests while exhibiting low toxicity to non-target organisms. This dual potential in both pharmaceutical and agrochemical domains underscores the compound's versatility and commercial value.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate. Issues such as stability under varying conditions and the need for more comprehensive toxicological studies are areas of ongoing research. Future directions may include the exploration of its derivatives and the development of targeted delivery systems to maximize its therapeutic and agrochemical benefits.

In conclusion, Methyl 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxylate (CAS: 727408-28-8) represents a compound of significant interest in multiple scientific disciplines. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable candidate for further research and development. Continued efforts to optimize its properties and expand its applications will likely yield important contributions to both medicine and agriculture.